Cas no 111511-90-1 (Tetrahydropyran-4,4-dicarbonitrile)

• Product Name: Tetrahydropyran-4,4-dicarbonitrile
• CAS No: 111511-90-1
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD19313175
• CID: 1062296
• PubChem ID: 14537194
• Update Time: 2025-05-19

Tetrahydropyran-4,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-4,4-dicarbonitrile
• DIHYDRO-2H-PYRAN-4,4(3H)-DICARBONITRILE
• oxane-4,4-dicarbonitrile
• tetrahydro-4H-Pyran-4,4-dicarbonitrile
• Tetrahydropyran-4,4-
• AS-43670
• STL557181
• BBL103371
• Tetrahydro-pyran-4,4-dicarbonitrile
• CS-0007928
• AKOS022341730
• DTXSID40561428
• J-002594
• MFCD19313175
• 111511-90-1
• DB-299279
• SCHEMBL1192072
• 4H-Pyran-4,4-dicarbonitrile, tetrahydro-
• BZWZQQPETNQTFG-UHFFFAOYSA-N

• MDL： MFCD19313175
• Inchi： 1S/C7H8N2O/c8-5-7(6-9)1-3-10-4-2-7/h1-4H2
• InChI Key： BZWZQQPETNQTFG-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)(C#N)CC1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.8Ų

Additional information on Tetrahydropyran-4,4-dicarbonitrile

Professional Introduction to Tetrahydropyran-4,4-dicarbonitrile (CAS No. 111511-90-1)

Tetrahydropyran-4,4-dicarbonitrile, a compound with the chemical formula C₈H₈N₂O₂ and the CAS number 111511-90-1, is a versatile intermediate in organic synthesis that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and specialty chemicals. This heterocyclic compound features a tetrahydropyran ring system substituted with two nitrile groups at the 4-position, making it a valuable building block for the development of more complex molecules.

The significance of Tetrahydropyran-4,4-dicarbonitrile lies in its ability to serve as a precursor for the synthesis of various pharmacologically active agents. Its rigid bicyclic framework and electron-withdrawing nitrile groups provide a favorable environment for further functionalization, enabling chemists to tailor its reactivity for specific applications. Recent advancements in synthetic methodologies have highlighted its role in constructing complex scaffolds found in natural products and drug candidates.

In the realm of pharmaceutical research, Tetrahydropyran-4,4-dicarbonitrile has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, including those targeting neurological disorders and inflammatory conditions. For instance, derivatives of this compound have been investigated for their potential to modulate enzyme activity and receptor binding, offering promising leads for drug discovery programs.

One of the most compelling aspects of Tetrahydropyran-4,4-dicarbonitrile is its utility in constructing chiral centers, which are crucial for many biologically active compounds. The presence of two nitrile groups allows for selective functionalization at specific positions on the tetrahydropyran ring, enabling the synthesis of enantiomerically pure compounds. This capability is particularly valuable in medicinal chemistry, where the stereochemistry of a molecule often dictates its efficacy and safety profile.

Recent studies have demonstrated the effectiveness of Tetrahydropyran-4,4-dicarbonitrile in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental transformations in modern organic synthesis. These reactions allow for the introduction of aryl or vinyl groups into the tetrahydropyran core, expanding its utility in constructing diverse molecular architectures. Such methodologies have been applied to generate libraries of compounds for high-throughput screening in drug discovery efforts.

The compound's stability under various reaction conditions also makes it an attractive choice for industrial applications. Unlike some other heterocyclic intermediates that may degrade under harsh conditions, Tetrahydropyran-4,4-dicarbonitrile maintains its integrity during multiple synthetic steps, ensuring consistent yields and purity. This reliability is essential for large-scale production processes where reproducibility is paramount.

In addition to its pharmaceutical applications, Tetrahydropyran-4,4-dicarbonitrile has found utility in materials science and agrochemical research. Its ability to undergo selective modifications allows chemists to design polymers with tailored properties or agrochemicals with enhanced biological activity. For example, polymers incorporating this motif have been explored for their potential use as biodegradable materials or as components in advanced coatings.

The synthesis of Tetrahydropyran-4,4-dicarbonitrile itself has been optimized through various approaches, including catalytic hydrogenation and multi-step functionalization starting from readily available precursors. These synthetic routes highlight the compound's accessibility and scalability, making it a practical choice for both academic research and industrial applications. Recent innovations in catalytic systems have further improved the efficiency of these processes, reducing reaction times and minimizing byproduct formation.

As research continues to uncover new applications for Tetrahydropyran-4,4-dicarbonitrile, its importance as an intermediate substance is likely to grow. The ability to derivatize this compound into structurally diverse molecules with tailored properties underscores its versatility and potential impact across multiple scientific disciplines. Whether used in drug development or materials science, Tetrahydropyran-4,4-dicarbonitrile represents a cornerstone of modern synthetic chemistry.